Cas no 153074-92-1 (Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-)

Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-, is a specialized organic compound featuring a benzeneacetic acid backbone substituted with a Boc-protected amidine group. This structure imparts unique reactivity, making it valuable in peptide synthesis and medicinal chemistry as a protected intermediate. The tert-butoxycarbonyl (Boc) group enhances stability under acidic conditions, allowing selective deprotection in multi-step reactions. Its amidine functionality offers versatile coupling potential, particularly in constructing heterocycles or modified amino acid derivatives. The compound's well-defined purity and consistent performance ensure reliable results in research applications, such as drug discovery and biochemical studies. Proper handling under inert conditions is recommended to preserve its integrity.
Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- structure
153074-92-1 structure
Product Name:Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
CAS No:153074-92-1
MF:C14H18N2O4
MW:278.303723812103
CID:105254
Update Time:2025-10-19

Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
    • 4-(2-TERT-BUTOXYCARBONYLAMINO-2-IMINO-ETHYL)BENZOIC ACID,
    • 4-(2-TERT-BUTOXYCARBONYLAMINO-2-IMINO-ETHYL)-BENZOIC ACID
    • 4-(2-Tert-butoxycaronylamino-2-imino-ethyl)-benzoic acid
    • ACMC-20n6lb
    • AG-E-00591
    • CTK4C7696
    • Benzeneacetic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-
    • 2-(4-((2-(tert-butoxycarbonyl)hydrazono)methyl)phenyl)acetic acid
    • Inchi: 1S/C14H18N2O4/c1-14(2,3)20-13(19)16-15-9-11-6-4-10(5-7-11)8-12(17)18/h4-7,9H,8H2,1-3H3,(H,16,19)(H,17,18)
    • InChI Key: RCIUIEHXEGZNTD-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=CC=C(C=NNC(OC(C)(C)C)=O)C=C1

Computed Properties

  • Exact Mass: 278.12674

Experimental Properties

  • PSA: 99.48

Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(4-(N-(tert-butoxycarbonyl)carbamimidoyl)phenyl)acetic acid
153074-92-1 97%
1g
$474 2024-07-23

Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- Related Literature

Additional information on Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-

Benzeneacetic Acid,4-[[[(1,1-Dimethylethoxy)Carbonyl]Amino]Iminomethyl]-: A Comprehensive Overview

Benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]-, also known by its CAS number 153074-92-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzeneacetic acids, which are derivatives of benzoic acid with an additional acetyl group. The structure of this compound is characterized by a benzene ring substituted with a specific functional group at the para position. The substituent itself is a complex structure involving an amino group protected by a carbamate moiety and an iminomethyl group. This unique combination of functional groups makes it a valuable molecule for various applications in drug design and chemical synthesis.

The synthesis of benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- typically involves multi-step organic reactions. One common approach is the coupling of the corresponding benzeneacetic acid derivative with an appropriately substituted amine or imine precursor. The use of protecting groups, such as the (1,1-dimethylethoxy)carbonyl group, is crucial to ensure the stability and selective reactivity of intermediate compounds during the synthesis process. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. For instance, studies have shown that derivatives of this compound can modulate key signaling pathways involved in cell proliferation and apoptosis. The presence of the iminomethyl group introduces additional flexibility into the molecule, allowing for further functionalization and optimization of biological activity.

In addition to its pharmacological applications, benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- has also found utility in materials science. Its ability to form stable covalent bonds with other molecules makes it a candidate for use in polymer synthesis and surface modification techniques. Recent research has focused on its potential as a building block for self-healing materials and stimuli-responsive polymers.

The study of this compound has been significantly enhanced by advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools allow for precise characterization of the compound's structure and elucidation of its reaction mechanisms. Furthermore, computational chemistry methods have provided insights into the electronic properties and reactivity patterns of this molecule, aiding in the design of more efficient synthetic pathways.

In conclusion, benzeneacetic acid,4-[[[(1,1-dimethylethoxy)carbonyl]amino]iminomethyl]- (CAS No. 153074-92-1) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As ongoing research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.

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